1-(2-(1H-benzo[d]imidazol-1-yl)acetyl)-N-(5-methylisoxazol-3-yl)piperidine-4-carboxamide

• IUPAC Name: 1-[2-(benzimidazol-1-yl)acetyl]-N-(5-methyl-1,2-oxazol-3-yl)piperidine-4-carboxamide
• InChI: InChI=1S/C19H21N5O3/c1-13-10-17(22-27-13)21-19(26)14-6-8-23(9-7-14)18(25)11-24-12-20-15-4-2-3-5-16(15)24/h2-5,10,12,14H,6-9,11H2,1H3,(H,21,22,26)
• InChI Key: UMDCWSWQWSBFAW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NO1)NC(=O)C2CCN(CC2)C(=O)CN3C=NC4=CC=CC=C43
• Molecular Formula: C19H21N5O3
• Molecular Weight: 367.4 g/mol
• CAS No.: 1226445-53-9

Description

The compound you mentioned contains several key functional groups, including a benzo[d]imidazole, an isoxazole, and a piperidine. These groups are often found in biologically active molecules and are used in a variety of applications.

Synthesis Analysis

While specific synthesis methods for this compound were not found, benzo[d]imidazoles can be synthesized through several methods. Recent advances have focused on the regiocontrolled synthesis of substituted imidazoles.

Scientific Research Applications

Antimycobacterial Activity

The design and synthesis of novel imidazo[1,2-a]pyridine-3-carboxamides, including derivatives structurally related to "1-(2-(1H-benzo[d]imidazol-1-yl)acetyl)-N-(5-methylisoxazol-3-yl)piperidine-4-carboxamide," have shown considerable activity against drug-sensitive and drug-resistant Mycobacterium tuberculosis (MTB) strains. These compounds, like 26g and 26h, exhibit MIC values ranging from 0.041 to 2.64 μM, suggesting their potential as antimycobacterial agents with acceptable safety indices Kai Lv et al., 2017.

Antitumor Applications

The compound and its derivatives have been explored for their potential in cancer treatment. For example, the synthesis of polycyclic imidazolidinones via amine redox-annulation involving α-ketoamides and cyclic secondary amines, including piperidine, indicates the utility of such structures in developing antitumor agents Zhengbo Zhu et al., 2017.

Synthesis of Novel Compounds

Research into the synthesis of novel compounds utilizing "this compound" as a precursor or structural motif is evident. These efforts aim at synthesizing compounds with enhanced biological activities, such as antinociceptive and antioxidant properties. For instance, novel phenoxy acetyl carboxamides synthesized from related compounds have shown promising antioxidant and antinociceptive activities, indicating the broad applicability of this chemical structure in medicinal chemistry R. Manjusha et al., 2022.

Mechanism of Action

The mechanism of action would depend on the specific biological target of this compound. For example, some benzo[d]imidazole derivatives have been found to inhibit certain enzymes or have antiproliferative activity against cancer cell lines.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific biological activity. As with any compound, appropriate safety precautions should be taken when handling and storing it.

Future Directions

Future research could focus on elucidating the specific biological activity of this compound and optimizing its properties for potential therapeutic applications. Further studies could also explore its synthesis and reactivity.